4-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-1-(3-methylphenyl)-2-pyrrolidinone

• IUPAC Name: 4-(3,4-dihydro-1H-isoquinoline-2-carbonyl)-1-(3-methylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C21H22N2O2/c1-15-5-4-8-19(11-15)23-14-18(12-20(23)24)21(25)22-10-9-16-6-2-3-7-17(16)13-22/h2-8,11,18H,9-10,12-14H2,1H3
• InChI Key: HIRFWYYIKGLWMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CC(CC2=O)C(=O)N3CCC4=CC=CC=C4C3
• Molecular Formula: C21H22N2O2
• Molecular Weight: 334.4 g/mol

Description

4-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-1-(3-methylphenyl)-2-pyrrolidinone, also known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used for the treatment of various inflammatory conditions. It is a potent inhibitor of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins that cause inflammation and pain. Diclofenac has been extensively studied for its mechanism of action, biochemical and physiological effects, and its potential applications in scientific research.

Mechanism of Action

4-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-1-(3-methylphenyl)-2-pyrrolidinone works by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their production is increased in response to tissue damage or infection. By inhibiting COX enzymes, diclofenac reduces the production of prostaglandins, which reduces inflammation and pain.
Biochemical and Physiological Effects:
4-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-1-(3-methylphenyl)-2-pyrrolidinone has been shown to have several biochemical and physiological effects, including inhibition of COX enzymes, reduction of prostaglandin production, and reduction of inflammation and pain. It has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects. 4-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-1-(3-methylphenyl)-2-pyrrolidinone has been shown to have a half-life of approximately 2 hours, and is metabolized primarily by the liver.

Advantages and Limitations for Lab Experiments

4-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-1-(3-methylphenyl)-2-pyrrolidinone has several advantages for use in lab experiments, including its well-established mechanism of action and its ability to inhibit COX enzymes. It is also widely available and relatively inexpensive. However, there are also some limitations to its use, including its potential for toxicity at high doses, and its effects on other enzymes and pathways in addition to COX.

Future Directions

There are several potential future directions for research involving diclofenac, including the development of more selective COX inhibitors with fewer side effects, the investigation of diclofenac's potential for use in the treatment of cancer, and the exploration of its effects on other pathways and enzymes. Additionally, there is ongoing research into the potential use of diclofenac as a tool for studying the role of COX enzymes in various diseases.

Scientific Research Applications

4-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-1-(3-methylphenyl)-2-pyrrolidinone has been widely used in scientific research for its anti-inflammatory and analgesic properties. It has been shown to inhibit the production of prostaglandins, which are involved in the inflammatory response. 4-(3,4-dihydro-2(1H)-isoquinolinylcarbonyl)-1-(3-methylphenyl)-2-pyrrolidinone has been used to study the role of COX enzymes in inflammation and pain, and to investigate the potential therapeutic applications of COX inhibitors in various diseases, including arthritis, cancer, and cardiovascular disease.